Cas no 2680658-64-2 (benzyl N-(1,1,1-trifluoro-2-hydroxypentan-3-yl)carbamate)

• Product Name: benzyl N-(1,1,1-trifluoro-2-hydroxypentan-3-yl)carbamate
• CAS No: 2680658-64-2
• MF: C₁₃H₁₆F₃NO₃
• MW: 291.266254425049
• CID: 6041895
• PubChem ID: 165933330
• Update Time: 2025-06-08

benzyl N-(1,1,1-trifluoro-2-hydroxypentan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680658-64-2
• benzyl N-(1,1,1-trifluoro-2-hydroxypentan-3-yl)carbamate
• EN300-7133868

• Inchi： 1S/C13H16F3NO3/c1-2-10(11(18)13(14,15)16)17-12(19)20-8-9-6-4-3-5-7-9/h3-7,10-11,18H,2,8H2,1H3,(H,17,19)
• InChI Key： DQWSGKYQDJQAEH-UHFFFAOYSA-N
• SMILES： FC(C(C(CC)NC(=O)OCC1C=CC=CC=1)O)(F)F

Computed Properties

• Exact Mass: 291.10822786g/mol
• Monoisotopic Mass: 291.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(1,1,1-trifluoro-2-hydroxypentan-3-yl)carbamate

Introduction to Benzyl N-(1,1,1-trifluoro-2-hydroxypentan-3-yl)carbamate (CAS No. 2680658-64-2)

Benzyl N-(1,1,1-trifluoro-2-hydroxypentan-3-yl)carbamate, a compound with the chemical formula C₁₄H₁₉F₃NO₃, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound is characterized by its unique structural features, which include a benzyl group and a trifluoromethyl-substituted pentan-3-ol moiety linked through a carbamate bond. The presence of these functional groups makes it a versatile intermediate in the synthesis of various pharmacologically active agents.

The CAS No. 2680658-64-2 of this compound provides a unique identifier that distinguishes it from other chemical entities in databases and literature. This numbering system ensures precise referencing and facilitates accurate retrieval of information related to its properties, synthesis methods, and applications. The compound's molecular structure, featuring a trifluoromethyl group, is particularly noteworthy as trifluoromethyl derivatives are known for their enhanced metabolic stability and bioavailability in drug candidates.

In recent years, the demand for fluorinated compounds in pharmaceuticals has surged due to their favorable pharmacokinetic profiles. The trifluoro-2-hydroxypentan-3-yl part of the molecule contributes to its reactivity and potential utility in medicinal chemistry. This segment can serve as a scaffold for designing novel molecules with improved binding affinities and selectivity. The benzyl carbamate moiety further enhances the compound's versatility, allowing for easy modifications at the benzyl position to introduce additional functional groups or tags for diagnostic or therapeutic purposes.

The synthesis of Benzyl N-(1,1,1-trifluoro-2-hydroxypentan-3-yl)carbamate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. One common approach involves the reaction of 1,1,1-trifluoro-2-hydroxypentan-3-one with benzyl carbamate under controlled conditions. This reaction typically proceeds via nucleophilic addition followed by elimination steps, yielding the desired product in moderate to excellent yields depending on the reaction parameters.

The compound's potential applications extend to various therapeutic areas. For instance, its structural motif has been explored in the development of enzyme inhibitors and receptor modulators. The trifluoromethyl group enhances lipophilicity, which is crucial for crossing biological membranes, while the hydroxypentan-3-yl segment provides hydrogen bonding capabilities that can improve interactions with biological targets. Recent studies have highlighted its role as a key intermediate in synthesizing small-molecule inhibitors targeting protein-protein interactions relevant to neurological disorders.

Advances in computational chemistry have also facilitated the design of derivatives of Benzyl N-(1,1,1-trifluoro-2-hydroxypentan-3-yl)carbamate with enhanced pharmacological properties. Molecular modeling studies suggest that modifications at the benzyl or trifluoromethyl positions can fine-tune binding affinities and reduce off-target effects. These insights are being leveraged to develop next-generation therapeutics with improved efficacy and safety profiles.

The compound's stability under various storage conditions is another critical aspect that merits attention. Due to its sensitive functional groups, such as the carbamate bond and hydroxyl group, it is essential to store Benzyl N-(1,1,1-trifluoro-2-hydroxypentan-3-yl)carbamate under inert conditions at controlled temperatures to prevent degradation. Analytical techniques like nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are routinely employed to monitor its purity and integrity throughout storage and usage.

In conclusion, Benzyl N-(1,1,1-trifluoro-2-hydroxypentan-3-yl)carbamate (CAS No. 2680658-64-2) represents a valuable building block in pharmaceutical research and development. Its unique structural features make it suitable for designing novel drug candidates with enhanced pharmacological properties. Ongoing research continues to uncover new applications and synthetic strategies for this compound, underscoring its importance in modern medicinal chemistry.